Cas no 2445-97-8 (Glutamic acid,3-methyl-)

• Product Name: Glutamic acid,3-methyl-
• CAS No: 2445-97-8
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• CID: 258499
• PubChem ID: 237657
• Update Time: 2025-04-19

Glutamic acid,3-methyl- Chemical and Physical Properties

Names and Identifiers

• Glutamic acid,3-methyl-
• (2S,3R)-3-Methylglutamic Acid Hydrochloride Salt
• 2-amino-3-methyl-glutaric acid
• 2-Amino-3-methyl-glutarsaeure
• 2-amino-3-methylpentanedioic acid
• 2-azanyl-3-methyl-pentanedioic acid
• 3-methylglutamic acid
• 3-Methyl-glutaminsaeure
• DL-3-Methyl-DL-glutaminsaeure
• 63088-04-0
• NSC 82071
• DTXSID00947320
• NSC41356
• Glutamic acid, 3-methyl-
• NSC 41356
• threo-3-methylglutamic acid
• GTPL4573
• FT-0671800
• SCHEMBL398726
• 2-amino-3-methyl-pentanedioic acid
• threo-3-methylglutamate
• NSC295435
• (plusmn)-threo-3-methylglutamic acid
• NSC-295435
• NSC82071
• (+/-)-threo-3-Methylglutamic acid
• NSC-41356
• dl-3-Methyl-dl-glutamic acid
• NCIOpen2_000744
• 2445-97-8
• 3-Methylglutamic acid #
• NSC-82071
• Q27088988
• CHEMBL3621953
• FHJNAFIJPFGZRI-UHFFFAOYSA-N
• DA-48607

• Inchi： 1S/C6H11NO4/c1-3(2-4(8)9)5(7)6(10)11/h3,5H,2,7H2,1H3,(H,8,9)(H,10,11)
• InChI Key： FHJNAFIJPFGZRI-UHFFFAOYSA-N
• SMILES： OC(C(C(C)CC(=O)O)N)=O

Computed Properties

• Exact Mass: 197.04500
• Monoisotopic Mass: 161.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.62000
• LogP: 1.01140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives